Cas no 2680873-99-6 (benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate)

• Product Name: benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate
• CAS No: 2680873-99-6
• MF: C₁₅H₁₁FN₂O₂S
• MW: 302.323445558548
• CID: 5960546
• PubChem ID: 165933911
• Update Time: 2025-06-12

benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290721
• 2680873-99-6
• benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate

• Inchi： 1S/C15H11FN2O2S/c16-13-8-12(21-10-17)6-7-14(13)18-15(19)20-9-11-4-2-1-3-5-11/h1-8H,9H2,(H,18,19)
• InChI Key： MKDYWGWMZYIRHU-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=C(C=1)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.05252693g/mol
• Monoisotopic Mass: 302.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.4Ų

Additional information on benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate

Research Briefing on Benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate (CAS: 2680873-99-6)

Benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate (CAS: 2680873-99-6) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a fluorophenyl ring and a cyanosulfanyl moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for further investigation.

The synthesis of benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate involves a multi-step process that ensures high purity and yield. Key steps include the introduction of the cyanosulfanyl group and the subsequent carbamate formation. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the structure and purity of the compound. These synthetic and analytical efforts are critical for ensuring the reproducibility and reliability of subsequent biological studies.

Preliminary biological evaluations have revealed that benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate exhibits significant activity against specific molecular targets. In vitro assays have demonstrated its inhibitory effects on certain enzymes involved in disease pathways, suggesting potential therapeutic applications. For instance, the compound has shown promise in modulating enzymatic activity that is dysregulated in certain cancers, making it a candidate for oncology drug development. Further studies are underway to elucidate its precise mechanism of action and optimize its pharmacological properties.

In addition to its enzymatic inhibition, benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate has been investigated for its potential as a chemical probe. Its ability to selectively bind to target proteins makes it a valuable tool for studying biological pathways and identifying new drug targets. Researchers have utilized this compound in proteomic studies to map protein interactions and validate novel targets, thereby contributing to the broader understanding of disease mechanisms.

Despite these promising findings, challenges remain in the development of benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical evaluation.

In conclusion, benzyl N-[4-(cyanosulfanyl)-2-fluorophenyl]carbamate (CAS: 2680873-99-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and biological activity underscore its potential as both a therapeutic candidate and a chemical probe. Ongoing and future studies will be pivotal in determining its ultimate utility in addressing unmet medical needs and advancing scientific knowledge.